Cas no 1805694-99-8 (Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate)

Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate is a brominated aromatic ester with a reactive α-bromo ketone functional group, making it a versatile intermediate in organic synthesis. Its structure allows for further functionalization, particularly in nucleophilic substitution reactions, enabling the construction of complex molecular frameworks. The presence of both ester and ketone moieties enhances its utility in multi-step synthetic routes, including pharmaceutical and agrochemical applications. The compound’s stability under controlled conditions ensures reliable handling in laboratory settings. Its well-defined reactivity profile makes it valuable for researchers developing novel heterocycles or fine chemicals requiring precise bromination and carbonyl activation.
Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate structure
1805694-99-8 structure
Product Name:Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate
CAS No:1805694-99-8
MF:C12H13BrO3
MW:285.133823156357
CID:5001677
Update Time:2025-08-05

Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate
    • Inchi: 1S/C12H13BrO3/c1-7-4-5-9(12(15)16-3)10(6-7)11(13)8(2)14/h4-6,11H,1-3H3
    • InChI Key: VLXKKNYKCVHBAA-UHFFFAOYSA-N
    • SMILES: BrC(C(C)=O)C1C=C(C)C=CC=1C(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 277
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.4

Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010014131-250mg
Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate
1805694-99-8 97%
250mg
470.40 USD 2021-07-05
Alichem
A010014131-500mg
Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate
1805694-99-8 97%
500mg
782.40 USD 2021-07-05
Alichem
A010014131-1g
Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate
1805694-99-8 97%
1g
1,445.30 USD 2021-07-05

Additional information on Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate

Comprehensive Overview of Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate (CAS No. 1805694-99-8)

Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate (CAS No. 1805694-99-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromo and keto functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a benzoate framework with reactive substituents, makes it valuable for constructing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies.

The compound’s CAS No. 1805694-99-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic workflows. A key trend in 2024 is the integration of AI-driven retrosynthesis tools, which often highlight Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate as a building block for bioactive molecules. Users also commonly inquire about its solubility, stability under varying pH conditions, and compatibility with cross-coupling reactions—topics critical for optimizing laboratory protocols.

From an industrial perspective, Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate aligns with the push toward green chemistry. Recent studies explore its use in solvent-free reactions or with biodegradable catalysts, addressing environmental concerns. The compound’s 4-methylbenzoate moiety is particularly notable for enhancing lipophilicity in drug candidates, a property highly sought after in CNS-targeting pharmaceuticals. These applications resonate with current searches for sustainable synthetic routes and bioavailability enhancement strategies.

Analytical techniques for characterizing CAS No. 1805694-99-8, such as HPLC-MS and NMR spectroscopy, are another focal point. Laboratories prioritize high-purity batches, driven by stringent regulatory standards in pharmaceutical manufacturing. FAQs often center on column chromatography optimization for isolating this compound, underscoring the need for detailed technical guidance. Additionally, its storage conditions (e.g., inert atmosphere, low temperature) are frequently discussed to prevent degradation.

In summary, Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate exemplifies the intersection of innovation and practicality in organic synthesis. Its role in high-value chemical production and compatibility with emerging technologies like flow chemistry positions it as a compound of enduring interest. As research continues to uncover new applications, its CAS No. 1805694-99-8 will likely remain a staple in scientific literature and patent filings.

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